Cas no 878735-47-8 (1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878735-47-8
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5556704
• PubChem ID: 6484995
• Update Time: 2025-08-02

1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 878735-47-8
• F3124-1048
• Z237576244
• UPCMLD0ENAT5815285:001
• CCG-290707
• VU0509667-1
• AKOS000725658
• 1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O2/c1-13-14(2)25-16-17(22(3)20(27)23(4)18(16)26)21-19(25)24(13)12-8-11-15-9-6-5-7-10-15/h5-7,9-10H,8,11-12H2,1-4H3
• InChI Key： YONXWFSPWUFUFU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C1N(CCCC3C=CC=CC=3)C(C)=C(C)N12

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 878735-47-8: 1,3,6,7-Tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No. 878735-47-8 is a highly specialized organic molecule known as 1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in the field of medicinal chemistry. The imidazo[1,2-g]purine core of this compound is a fused bicyclic system that has been extensively studied for its role in various biological processes.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in the development of novel therapeutic agents. The presence of multiple methyl groups at positions 1, 3, 6, and 7 in this compound suggests a high degree of structural modification aimed at enhancing stability and bioavailability. Additionally, the substitution at position 8 with a 3-phenylpropyl group introduces a hydrophobic moiety that could potentially improve the molecule's ability to interact with biological targets.

The synthesis of 1,3,6,7-tetramethyl-8-(3-phenylpropyl)-1H,…dione involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The imidazo[1,…dione moiety is known to exhibit potent inhibitory effects on certain kinases and proteases. Furthermore, the methyl substituents at positions 1,… may contribute to the compound's ability to penetrate cellular membranes and reach intracellular targets effectively.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into the binding modes of CAS No. 878735-47-8 with various protein targets. For example, molecular dynamics simulations have revealed that the imidazo[1,…dione core interacts strongly with the active site of a particular kinase through hydrogen bonding and π–π interactions.

The potential applications of CAS No. 878735-47-8 extend beyond pharmacology into areas such as agrochemicals and materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its suitability as a building block for constructing advanced materials with tailored optical and electronic properties.

In conclusion, CAS No. 878735-47-8, or 1,…dione, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple fields. Its structure-functional relationship has been thoroughly investigated using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. As research continues to unfold new insights into its properties and applications, CAS No.…dione is poised to play a pivotal role in shaping future innovations in science and technology.